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Compound of Interest

Compound Name: Cinoxate

Cat. No.: B072691

Cinoxate Solubility: A Technical Guide for
Researchers

An In-depth Examination of the Solubility Profile of the UVB Filter Cinoxate in Various Organic
Solvents

This technical guide provides a comprehensive overview of the solubility of cinoxate (2-
ethoxyethyl p-methoxycinnamate), a well-established UVB filter. The information is intended for
researchers, scientists, and professionals in drug development and formulation, offering both
available quantitative data and detailed experimental protocols for solubility determination.

Physicochemical Properties of Cinoxate

Cinoxate is an organic ester derived from methoxycinnamic acid and 2-ethoxyethanol.[1] It
presents as a slightly yellow, viscous liquid and is practically odorless.[2] Its utility as a
sunscreen agent is predicated on its ability to be effectively dissolved and incorporated into
cosmetic and pharmaceutical formulations. A summary of its key physicochemical properties is
presented below.
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Property Value

IUPAC Name 2-Ethoxyethyl (2E)-3-(4-methoxyphenyl)prop-2-
enoate

CAS Number 104-28-9

Molecular Formula C14H1804

Molecular Weight 250.29 g/mol

Appearance Slightly yellow viscous liquid[1]

Water Solubility Practically insoluble (~0.05%)[3][4]

Solubility of Cinoxate in Organic Solvents

The solubility of an active ingredient is a critical parameter in formulation development. While
extensive guantitative solubility data for cinoxate in a wide array of organic solvents is not
readily available in published literature, a consistent qualitative description emerges. Cinoxate
is widely reported to be miscible with alcohols, esters, and vegetable oils.[1][3] "Miscible"
implies that the substances will mix in all proportions to form a homogeneous solution.

For solvents where quantitative data is available, it is presented in the table below.
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Solvent Solubility ( g/100 mL) Temperature (°C)
Water ~0.05 25

Glycerol 0.5 25

Propylene Glycol 5.0 25

Ethanol Miscible Not Specified
Methanol Miscible Not Specified
Isopropanol Miscible Not Specified
Acetone Miscible Not Specified

Ethyl Acetate Miscible Not Specified
Vegetable Oils Miscible Not Specified

Note: The term "Miscible" indicates that cinoxate and the solvent are soluble in each other in
all proportions. The data for glycerol and propylene glycol is derived from sources indicating
solubility as 0.5% and 5% respectively, which has been converted to g/100 mL assuming the
density of the solvent is approximately 1 g/mL.[3]

Experimental Protocol for Solubility Determination

For a precise quantitative determination of cinoxate's solubility in a specific organic solvent,
the following experimental protocol, based on the well-established shake-flask method followed
by HPLC quantification, is recommended.

Materials and Apparatus

o Cinoxate (analytical standard)
o Selected organic solvent (HPLC grade)
e Analytical balance

 Scintillation vials or screw-cap test tubes
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» Orbital shaker or vortex mixer

o Constant temperature bath or incubator
e Centrifuge

o Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) system with a UV detector

Experimental Workflow

The logical progression of the solubility determination experiment is outlined in the diagram

below.
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Experimental Workflow for Cinoxate Solubility Determination

Preparation of Saturated Solution

Incubate with agitation

Equilibration

Centrifuge to pellet excess solid

Phase Separation

Analyze supernatant by HPLC

Quantification

Use calibration curve

y

Calculation of Solubility
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Logical Relationships in Solubility Determination

Experimental Setup

Known Volume of Solvent

Proc¢

Excess Solute (Cinoxate) Constant Temperature

Agitation to Equilibrium

:

Separation of Solid and Liquid Phases

Analysis

Dilution of Supernatant

HPLC Analysis

Quantitative Solubility Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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